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Compound of Interest

Compound Name: Bromomethyl acetate

Cat. No.: B023851

Essential Safety and Handling Guide for
Bromomethyl Acetate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive and hazardous chemicals like Bromomethyl
acetate. This guide provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment.

Properties and Hazards

Bromomethyl acetate is a flammable liquid and vapor that causes skin and serious eye
irritation.[1][2] It may also cause respiratory irritation.[2] Due to its hazardous nature, it is crucial
to handle this chemical with strict adherence to safety protocols. It is also sensitive to moisture
and should be stored under nitrogen in a refrigerated, flammable-liquids area.[1][2]
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Physical and Chemical Properties

CAS Number

590-97-6[1][2]

Molecular Formula

C3H5BrO2[1][3]

Molecular Weight 153.97 g/mol [1]

Appearance Colorless to light yellow clear liquid
Boiling Point 130-133 °C @ 750 mmHg[2]
Density 1.56 g/mL at 25 °C[4]

Flash Point 57 °C/ 134.6 °F (closed cup)[2]

Hazard Classifications

Flammable liquids Category 3[2]
Skin Corrosion/Irritation Category 2[2]
Serious Eye Damage/Eye Irritation Category 2[2]

Specific target organ toxicity (single exposure)

Category 3 (Respiratory system)[2]

Personal Protective Equipment (PPE)

The proper selection and use of PPE are critical to minimize exposure and ensure personal

safety. The following table summarizes the required PPE for handling Bromomethyl acetate.
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Personal Protective

Body Part _ Specifications and Rationale
Equipment
) Protects against splashes and
Chemical safety goggles or a ,
Eyes/Face ) vapors that can cause serious
face shield.[1][2] o
eye Irritation.
Appropriate protective gloves
) (e.g., nitrile or neoprene) and a  Prevents skin contact which
Skin/Body

lab coat or disposable gown.[1]

[2][5]

can cause irritation.[2]

Respiratory

Use in a well-ventilated area. A
NIOSH-approved respirator
with an appropriate cartridge
(e.g., type ABEK) is required if
ventilation is inadequate or
when vapors/aerosols are

generated.[6]

Protects against inhalation of
vapors which can cause

respiratory tract irritation.[2]

Handling and Storage Protocol

Adherence to proper handling and storage procedures is essential to prevent accidents and

maintain the chemical's integrity.

Engineering Controls:

e Work in a well-ventilated area, preferably under a chemical fume hood.[6]

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Handling Procedures:

» Before use, ensure you are trained on the proper handling and storage of Bromomethyl

acetate.[7]
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e Avoid contact with skin, eyes, and clothing.[1][8]
e Do not breathe vapors or mists.[6]

o Keep away from open flames, hot surfaces, and sources of ignition.[1][2] Use non-sparking
tools.[1][2]

o Take precautionary measures against static discharge.[1][2]
e Ground and bond containers when transferring material.[8]

Storage Conditions:

Store in a tightly closed container in a dry and well-ventilated place.[9]

Keep refrigerated at 2-8°C.

Store under an inert gas like nitrogen, as the material is moisture-sensitive.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Emergency and Disposal Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation First-Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Get

immediate medical attention.[2]

Wash off immediately with plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) )
clothing and wash before reuse. Get medical

attention.[2][10]

Remove to fresh air. If not breathing, give

Inhalation o o ] )

artificial respiration. Get medical attention.[1]

Do NOT induce vomiting. Rinse mouth and drink
Ingestion 2-4 cupfuls of milk or water. Get immediate

medical attention.[10]

Spill and Leakage:

Evacuate personnel from the spill area.

Remove all sources of ignition.[1][2]

Ensure adequate ventilation.

Wear appropriate PPE as described above.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[1][2]

Collect the absorbed material into a suitable, closed container for disposal.[1][2]

Waste Disposal:
» Dispose of contents and container to an approved waste disposal plant.

e Waste generators must consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification.[1]
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Operational Workflow for Handling Bromomethyl
Acetate

The following diagram illustrates the logical workflow for safely handling Bromomethyl acetate

from preparation to disposal.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b023851?utm_src=pdf-body
https://www.benchchem.com/product/b023851?utm_src=pdf-body
https://www.benchchem.com/product/b023851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Preparation

Review SDS and Protocols

Verify Engineering Controls
(Fume Hood, Eyewash, Shower)

Don Appropriate PPE

Work Within Fume Hood

Use Non-Sparking Tools

Ground and Bond Containers

Post-Handling
A/

Decontaminate Work Area

:

Properly Store Chemical

Waste Disposal

Segregate Hazardous Waste

Label Waste Container

Dispose via Approved Facility

Click to download full resolution via product page

Caption: Safe handling workflow for Bromomethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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